Cas no 138199-71-0 (Levofloxacin hydrate)

• Product Name: Levofloxacin hydrate
• CAS No: 138199-71-0
• MF: C₁₈H₂₀FN₃O₄
• MW: 361.3675
• MDL: MFCD07772024
• CID: 64521
• PubChem ID: 3033924
• Update Time: 2025-07-07

Levofloxacin hydrate Chemical and Physical Properties

Names and Identifiers

• (S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid hydrate (2:1)
• (S)-(-)-Ofloxacine
• Levofloxacine
• (-)-(s)-9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7h-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid hydrochloride
• Levofloxacin hemihydrate
• Levofloxacin Hemihidrated
• LEVOFLOXACIN HYDROCHLORIDE
• Levofloxacin
• Levofloxacin hydrate
• Levofloxacin Impurity 16
• ofloxacin
• Ofloxacine
• Floxin
• Tarivid
• Oxaldin
• Ofloxacino
• Ofloxacinum
• Oflocet
• Visiren
• Ocuflox
• OFLX
• Exocin
• Ofloxacina
• Ofloxacin Otic
• Floxin otic
• Ofloxacina [DCIT]
• Ofloxacinum [Latin]
• Ofloxacine [French]
• Zanocin
• Exocine
• Flobacin
• Floxil
• Ofloxacino [Spanish]
• HOE 280
• FLOXIN IN DEXTROSE 5%
• DL 8280
• PT 01
• ORF 18489
• UNII-6GNT3Y5LMF
• Dynaquin
• OFLOXACIN S-(-)-FORM HEMIHYDRATE [MI]
• DTXSID60160533
• CHEMBL5315124
• Levaquin (TN)
• LEVOFLOXACIN [ORANGE BOOK]
• EN300-20644132
• LevofloxacinHemihydrate
• (S)-9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid hemihydrate
• (-)-(S)-9-Fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, hemihydrate
• RWJ-25213
• 6GNT3Y5LMF
• Levofloxacin (as hemihydrate)
• Levofloxacin (hydrate)
• D00588
• LEVOFLOXACIN [USP MONOGRAPH]
• Q47495791
• Iquix (TN)
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrate (2:1), (3S)-
• 138199-71-0
• LEVOFLOXACIN HYDRATE [JAN]
• Levofloxacin [USAN]
• Levofloxacin [USAN:USP:INN:BAN:JAN]
• LEVOFLOXACIN HEMIHYDRATE [WHO-DD]
• Levofloxacin, United States Pharmacopeia (USP) Reference Standard
• LEVOFLOXACIN HEMIHYDRATE [EP MONOGRAPH]
• Levofloxacin Hemihydrate, Pharmaceutical Secondary Standard; Certified Reference Material
• KS-1077
• LEVOFLOXACIN [VANDF]
• LEVOFLOXACIN [MART.]
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrate (2:1), (S)-
• AKOS015896149
• Quixin (TN)
• Ofloxacin, (s)-
• RWJ 25213
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrate (2:1), (3S)-; 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrate (2:1), (S)-; Dynaquin; Leeflox; Levofloxacin; Levofloxacin hydrate
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-hydrate (2:1), (S)-
• DA-54880
• LEVOFLOXACIN [USP-RS]
• Nofaxin
• Levofloxacin hydrate (JP18)
• bis((2S)-7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.0,5,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid) hydrate
• MFCD07772024
• Volequin
• Levofloxacin (USP)
• SCHEMBL1650602
• Ofloxacin s-(-)-form hemihydrate
• (S)-9-Fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid hydrate(2:1)

• MDL： MFCD07772024
• Inchi： 1S/C18H20FN3O4/c1-10-9-26-17-14-11(16(23)12(18(24)25)8-22(10)14)7-13(19)15(17)21-5-3-20(2)4-6-21/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)
• InChI Key： GSDSWSVVBLHKDQ-UHFFFAOYSA-N
• SMILES： FC1C([H])=C2C(C(C(=O)O[H])=C([H])N3C2=C(C=1N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])OC([H])([H])C3([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 379.15400
• Monoisotopic Mass: 740.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 634
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 73.3

Experimental Properties

• Color/Form: Not available
• Density: 1.48
• Melting Point: 214-216°C
• Boiling Point: 571.5°Cat760mmHg
• Flash Point: 299.4℃
• PSA: 84.24000
• LogP: 1.48260
• Solubility: Not available

Levofloxacin hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H334-H361d-H362
• Warning Statement： P201-P260-P263-P280-P284-P304+P340
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids